Cyclohexylethyl[(2,3,4,5-tetramethylphenyl)sulfonyl]amine

• IUPAC Name: N-cyclohexyl-N-ethyl-2,3,4,5-tetramethylbenzenesulfonamide
• InChI: InChI=1S/C18H29NO2S/c1-6-19(17-10-8-7-9-11-17)22(20,21)18-12-13(2)14(3)15(4)16(18)5/h12,17H,6-11H2,1-5H3
• InChI Key: GDJPPCBXCFEKON-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCCCC1)S(=O)(=O)C2=C(C(=C(C(=C2)C)C)C)C
• Molecular Formula: C18H29NO2S
• Molecular Weight: 323.5 g/mol

Description

“Cyclohexylethyl[(2,3,4,5-tetramethylphenyl)sulfonyl]amine” is a complex organic compound. It contains a cyclohexyl group, an ethyl group, a sulfonyl group, and a tetramethylphenyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the cyclohexyl group, the ethyl group, and the tetramethylphenyl group, followed by their combination with the sulfonyl group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The cyclohexyl group would form a six-membered ring, the ethyl group would be a two-carbon chain, the sulfonyl group would contain a sulfur atom double-bonded to two oxygen atoms, and the tetramethylphenyl group would be a phenyl ring with four methyl groups attached.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the specific conditions and reagents present. For example, the sulfonyl group could potentially undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific arrangement of its atoms and the types of bonds between them. For example, the presence of the sulfonyl group could potentially make the compound polar, affecting its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a reagent in a chemical reaction, its mechanism of action would involve the donation or acceptance of electrons during the reaction.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if it were a strong acid or base, it could be corrosive. If it were volatile, it could be flammable.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it were found to have useful properties as a reagent in chemical reactions, future research could focus on optimizing its synthesis and use.